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Compound of Interest

Compound Name: 5-Chloro-2,4-difluoroaniline

Cat. No.: B1360899 Get Quote

An In-depth Technical Guide to 5-Chloro-2,4-
difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 5-Chloro-
2,4-difluoroaniline
5-Chloro-2,4-difluoroaniline is a halogenated aromatic amine that has garnered significant

attention in the fields of medicinal chemistry and materials science. Its unique trifunctional

substitution pattern—an amine group, a chlorine atom, and two fluorine atoms—provides a

versatile scaffold for the synthesis of complex molecules. The electronic properties conferred

by the fluorine and chlorine atoms, combined with the reactive nature of the aniline moiety,

make it a crucial intermediate in the development of pharmaceuticals and agrochemicals.[1]

This guide offers a comprehensive overview of its core properties, synthesis, reactivity, and

applications, providing a critical resource for professionals engaged in advanced chemical

research.

Part 1: Core Physicochemical Properties
A thorough understanding of the physical and chemical properties of 5-Chloro-2,4-
difluoroaniline is fundamental to its application in synthetic chemistry. These properties dictate
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its behavior in reaction media, its purification methods, and its handling and storage

requirements.

Structural and Molecular Data
The arrangement of substituents on the benzene ring is key to the molecule's reactivity. The

fluorine atoms at positions 2 and 4, and the chlorine at position 5, create a specific electronic

environment that influences the reactivity of the amine group and the aromatic ring itself.

Property Value Source(s)

CAS Number 348-65-2 [1][2][3]

Molecular Formula C₆H₄ClF₂N [1][2][3]

Molecular Weight 163.55 g/mol [1][3][4]

IUPAC Name 5-chloro-2,4-difluoroaniline [4][5]

Synonyms
1-Amino-5-chloro-2,4-

difluorobenzene
[1][2]

InChI Key
IKDJKRZDCUNAAB-

UHFFFAOYSA-N
[5]

SMILES C1=C(C(=CC(=C1Cl)F)F)N [5]

Physical Characteristics
5-Chloro-2,4-difluoroaniline is typically a solid at room temperature, with a defined melting

point that is indicative of its purity.[1][6] Its solubility characteristics are crucial for selecting

appropriate solvent systems for reactions and purifications.
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Property Value Source(s)

Appearance Off-white to gray solid [6]

Melting Point 50-51 °C [1][6]

Boiling Point 218.7 ± 35.0 °C (Predicted) [1][3]

Density 1.5 ± 0.1 g/cm³ [3]

Flash Point 86.1 ± 25.9 °C [1][3]

Vapor Pressure
0.1 ± 0.4 mmHg at 25°C

(Predicted)
[1][3]

Refractive Index 1.543 [1]

pKa 2.21 ± 0.10 (Predicted) [6]

LogP 2.46 - 2.78 [1][3]

Part 2: Synthesis and Reactivity
The synthesis of 5-Chloro-2,4-difluoroaniline often starts from more readily available

polychlorinated nitroaromatics. The reactivity of the final product is dominated by the

nucleophilic character of the amine group and the potential for electrophilic substitution on the

aromatic ring, which is modulated by the existing substituents.

Synthetic Pathways
A common industrial synthesis involves a two-step process starting from 2,4,5-

trichloronitrobenzene. This pathway is notable for its specificity and high yields.[7][8][9]

Fluorination: The first step is a nucleophilic aromatic substitution (SNAr) reaction where two

chlorine atoms are replaced by fluorine. This is typically achieved by heating 2,4,5-

trichloronitrobenzene with a fluorinating agent like anhydrous potassium fluoride (KF).[7] The

reaction is often facilitated by a phase-transfer catalyst in a high-boiling point solvent.[7][9]

This selectively produces 2,4-difluoro-5-chloronitrobenzene.[7]

Reduction: The nitro group of the intermediate is then reduced to an amine. This is

commonly accomplished through catalytic hydrogenation using a palladium-on-carbon
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(Pd/C) catalyst.[8][10] This step yields the final product, 5-Chloro-2,4-difluoroaniline.

2,4,5-Trichloronitrobenzene 2,4-Difluoro-5-chloronitrobenzene

1. KF, Phase-Transfer Catalyst
(Fluorination) 5-Chloro-2,4-difluoroaniline

2. H₂, Pd/C
(Catalytic Hydrogenation)

Click to download full resolution via product page

Caption: Synthetic route to 5-Chloro-2,4-difluoroaniline.

Chemical Reactivity
The chemical behavior of 5-Chloro-2,4-difluoroaniline is influenced by its functional groups:

Aniline Moiety: The primary amine group is nucleophilic and can undergo a variety of

reactions, including acylation, alkylation, diazotization (to form diazonium salts), and

condensation reactions. These transformations are fundamental to its use as a building block

in organic synthesis.

Aromatic Ring: The benzene ring is activated by the amine group but deactivated by the

halogen substituents towards electrophilic aromatic substitution. The directing effects of the

substituents will guide the position of any incoming electrophiles.

The compound is stable under normal storage conditions but should be kept away from strong

oxidizing agents.[2]

Part 3: Applications in Drug Discovery and
Agrochemicals
5-Chloro-2,4-difluoroaniline is a valuable intermediate in the synthesis of biologically active

molecules.[1] Its structural features are often incorporated into compounds designed to interact

with specific biological targets.

Pharmaceuticals: It serves as a key building block for various active pharmaceutical

ingredients (APIs).[11][12] For instance, it is utilized in the synthesis of inhibitors for enzymes

like tyrosine kinases, which are important targets in oncology.[11] The presence of chlorine
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and fluorine can enhance metabolic stability, membrane permeability, and binding affinity of

the final drug molecule.[13]

Agrochemicals: In the agrochemical industry, this compound is used in the development of

new herbicides and fungicides.[1][14] The halogenated phenylamine structure is a common

feature in many pesticides.

Part 4: Spectroscopic Characterization
While specific spectra for 5-Chloro-2,4-difluoroaniline are not readily available in the public

domain, the expected spectroscopic signatures can be predicted based on its structure.

¹H NMR: The proton NMR spectrum would show signals in the aromatic region, with

chemical shifts and coupling patterns determined by the electronic effects of the fluorine,

chlorine, and amine groups.

¹³C NMR: The carbon NMR would display distinct signals for each of the six carbon atoms in

the benzene ring, with their chemical shifts influenced by the attached substituents.

¹⁹F NMR: The fluorine NMR spectrum would provide characteristic signals for the two non-

equivalent fluorine atoms, offering a powerful tool for structural confirmation.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to its molecular weight, along with a characteristic isotopic pattern due to the

presence of a chlorine atom.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the N-H stretching of the amine group, as well as C-F and C-Cl stretching vibrations.

Part 5: Safety and Handling
As with any laboratory chemical, proper safety precautions must be observed when handling 5-
Chloro-2,4-difluoroaniline.

Hazard Identification
The compound is classified as hazardous.[2] Key hazards include:
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Harmful if swallowed (Acute Toxicity, Oral, Category 4).[2]

Causes skin irritation (Category 2).[2][4]

Causes serious eye damage (Category 1) or serious eye irritation.[2][4]

May cause respiratory irritation (STOT SE 3).[2][4]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[15]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[2]

[15]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved

respirator.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep

in the dark and under an inert atmosphere.[6]

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses

if possible. Get immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[2]

In case of fire, use alcohol-resistant foam, carbon dioxide, dry powder, or water spray.[2]

Thermal decomposition can generate toxic gases, including carbon oxides, hydrogen chloride,

hydrogen fluoride, and nitrogen oxides.[2]
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Conclusion
5-Chloro-2,4-difluoroaniline is a strategically important chemical intermediate with a well-

defined property profile. Its synthesis is well-established, and its reactivity is versatile, making it

a valuable tool for chemists in the pharmaceutical and agrochemical industries. A

comprehensive understanding of its properties, synthesis, and safe handling procedures is

essential for its effective and responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-2-4-difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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